Cas no 26196-08-7 (Sulfonitrophenol C (Technical Grade))

• Product Name: Sulfonitrophenol C (Technical Grade)
• CAS No: 26196-08-7
• MF: C₂₂H₁₄N₆O₂₀S₄
• MW: 810.634760379791
• CID: 262199
• PubChem ID: 136270346
• Update Time: 2025-07-16

Sulfonitrophenol C (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-hydroxy-5-nitro-3-sulfophenyl)diazenyl]-
• 3,6-bis[(2-hydroxy-5-nitro-3-sulfophenyl)hydrazinylidene]-4,5-dioxonaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[(2-hydroxy-5-nitro-3-sulfophenyl)azo]- (8CI,9CI)
• 4,5-Dihydroxy-3,6-bis(2-hydroxy-3-sulfo-5-nitrophenylazo)-2,7-naphthalenedisulfonicacid
• Nitrosulfophenol C
• Nitrosulfophenol S
• Sulfonitrophenol C
• Sulfonitrophenol S
• 4,5-dihydroxy-3,6-bis[(2-hydroxy-5-nitro-3-sulfophenyl)diazenyl]naphthalene-2,7-disulfonic acid
• 4,5-Dihydroxy-3,6-bis[(2-hydroxy-5-nitro-3-sulfophenyl)azo]-2,7-naphthalenedisulfonic acid
• 3,6-Bis[2-(2-hydroxy-5-nitro-3-sulfophenyl)hydrazinylidene]-4,5-dioxo-3,4,5,6-tetrahydronaphthalene-2,7-disulfonic acid
• DTXSID90782661
• 26196-08-7
• Sulfonitrophenol C (Technical Grade)

• Inchi： 1S/C22H14N6O20S4/c29-19-10(3-8(27(33)34)5-14(19)51(43,44)45)23-25-17-12(49(37,38)39)1-7-2-13(50(40,41)42)18(22(32)16(7)21(17)31)26-24-11-4-9(28(35)36)6-15(20(11)30)52(46,47)48/h1-6,29-32H,(H,37,38,39)(H,40,41,42)(H,43,44,45)(H,46,47,48)/b25-23+,26-24+
• InChI Key： ZABURINIBWWMEA-OGGGYYITSA-N
• SMILES： S(C1C(=C(C2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1=CC(=CC(=C1O)S(=O)(=O)O)[N+](=O)[O-])O)O)/N=N/C1=CC(=CC(=C1O)S(=O)(=O)O)[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 809.91462
• Monoisotopic Mass: 809.91457155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 473Ų

Experimental Properties

• Density: 2.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 434.12
• Vapor Pressure: Not available

Sulfonitrophenol C (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Sulfonitrophenol C (Technical Grade)

Sulfonitrophenol C (Technical Grade) - An Overview of a Versatile Compound

Sulfonitrophenol C (Technical Grade), with the CAS number 26196-08-7, is a significant compound in the field of chemical and pharmaceutical research. This technical-grade material is widely used in various applications, ranging from analytical chemistry to the synthesis of more complex molecules. In this comprehensive overview, we will delve into the properties, applications, and recent advancements related to Sulfonitrophenol C (Technical Grade).

Sulfonitrophenol C (Technical Grade) is a derivative of nitrophenol, characterized by its unique chemical structure that includes both sulfonic and nitro functional groups. This combination imparts specific physical and chemical properties that make it valuable in a variety of scientific and industrial processes. The compound is typically supplied as a solid, with a molecular formula of C₆H₄(NO₂)₂SO₃H and a molecular weight of approximately 212.15 g/mol.

In terms of its physical properties, Sulfonitrophenol C (Technical Grade) is known for its solubility in water and polar organic solvents. This solubility profile makes it an ideal candidate for use in aqueous solutions and reactions that require high solubility. Additionally, the compound exhibits good thermal stability, which is crucial for maintaining its integrity during various chemical processes.

The chemical reactivity of Sulfonitrophenol C (Technical Grade) is another key aspect that contributes to its versatility. The presence of both sulfonic and nitro groups allows for a wide range of chemical transformations, including substitution reactions, reduction reactions, and coupling reactions. These reactions are fundamental in the synthesis of more complex organic compounds, making Sulfonitrophenol C (Technical Grade) an essential building block in organic synthesis.

In the realm of analytical chemistry, Sulfonitrophenol C (Technical Grade) finds applications as a reagent in various analytical techniques. Its unique spectral properties make it useful in spectrophotometric analyses, where it can serve as a reference standard or indicator. Additionally, the compound's high purity and consistent quality ensure reliable results in quantitative analyses.

Recent research has highlighted the potential of Sulfonitrophenol C (Technical Grade) in the development of new materials and pharmaceuticals. For instance, studies have shown that derivatives of sulfonitrophenols can be used to enhance the solubility and bioavailability of certain drugs. This property is particularly valuable in the formulation of oral medications, where improved solubility can lead to better therapeutic outcomes.

In the field of materials science, Sulfonitrophenol C (Technical Grade) has been explored for its use in the synthesis of functional polymers and coatings. The sulfonic group provides hydrophilic properties, while the nitro group can be reduced to an amino group, allowing for further functionalization. These polymers have potential applications in areas such as water treatment, where they can be used to remove contaminants from water sources.

The environmental impact of chemicals is an increasingly important consideration in their use and development. Research on the biodegradability and environmental fate of compounds like Sulfonitrophenol C (Technical Grade) is ongoing. Preliminary studies suggest that under certain conditions, these compounds can be biodegraded by microorganisms, reducing their environmental impact. However, further research is needed to fully understand their long-term effects.

In conclusion, Sulfonitrophenol C (Technical Grade), with its CAS number 26196-08-7, is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and properties make it valuable in various scientific processes, from analytical chemistry to material science. As research continues to advance, the potential uses and benefits of this compound are likely to expand further.